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Compound of Interest

Compound Name: Disperse Yellow 49

Cat. No.: B1656943 Get Quote

An In-depth Technical Guide to Disperse Yellow
49
Disperse Yellow 49 is a synthetic organic compound classified as a methine dye.[1] It is

primarily utilized as a disperse dye in the textile industry for imparting a bright, greenish-yellow

hue to synthetic fibers.[1][2] Its low water solubility makes it suitable for the dyeing of

hydrophobic fibers such as polyester, nylon, diacetate, and triacetate.[2][3] This technical guide

provides a comprehensive overview of the chemical structure, properties, synthesis, and

analysis of Disperse Yellow 49, intended for researchers, scientists, and professionals in drug

development and related fields.

Chemical Structure and Identification
Disperse Yellow 49 is chemically known as 2-[4-(dicyanomethyl)-N-ethyl-3-methylanilino]ethyl

N-phenylcarbamate.[2] Its structure features a central N-alkylaniline core, substituted with a

dicyanomethyl group and an ethyl N-phenylcarbamate side chain.

Table 1: Chemical Identifiers for Disperse Yellow 49
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Identifier Value

CAS Number 54824-37-2[1]

Molecular Formula C₂₁H₂₂N₄O₂[1]

Molecular Weight 362.43 g/mol [1]

IUPAC Name
2-[4-(dicyanomethyl)-N-ethyl-3-

methylanilino]ethyl N-phenylcarbamate[2]

Synonyms
C.I. Disperse Yellow 49, Artisil Brilliant Yellow

6GFL, Foron Brilliant Yellow SE 6GFL[2][3]

Physicochemical Properties
Disperse Yellow 49 exists as a yellow to light brown powder at room temperature.[1][4] It

exhibits poor solubility in water but is soluble in various organic solvents, including acetone and

ethanol, and slightly soluble in dimethyl sulfoxide (DMSO) and methanol.[4][5]

Table 2: Physical and Chemical Properties of Disperse Yellow 49

Property Value

Appearance Yellow to Light Brown Powder[1][4]

Boiling Point 531.9 ± 50.0 °C at 760 mmHg (Predicted)[2]

Flash Point 275.5 ± 30.1 °C (Predicted)[2]

Density 1.2 ± 0.1 g/cm³ (Predicted)[2]

Solubility
Soluble in acetone and ethanol; Slightly soluble

in DMSO and methanol[4][5]

Chemical Stability
Decomposes under high temperature and

alkaline conditions[1]

Ion Sensitivity
Color may be affected by the presence of

copper and iron ions[1]
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Synthesis of Disperse Yellow 49
The synthesis of Disperse Yellow 49 is achieved through multi-step organic reactions. While

specific industrial synthesis protocols are proprietary, a plausible synthetic pathway can be

deduced from its chemical structure. The process likely involves the formation of an N-

alkylaniline intermediate, followed by the introduction of the dicyanomethyl group, and finally,

the formation of the carbamate linkage.

A potential synthetic route is outlined below:

Step 1: N-Alkylation

Step 2: N-Ethylation

Step 3: Vilsmeier-Haack type reaction
(Introduction of dicyanomethyl group)

Step 4: Carbamate Formation

m-Toluidine

N-(2-Hydroxyethyl)-3-methylaniline
+

2-Chloroethanol

N-(2-Hydroxyethyl)-3-methylaniline

N-Ethyl-N-(2-hydroxyethyl)-3-methylaniline
+

Ethyl halide

N-Ethyl-N-(2-hydroxyethyl)-3-methylaniline
2-((4-(dicyanomethyl)-3-methylphenyl)(ethyl)amino)ethanol+

Malononitrile + Reagent

2-((4-(dicyanomethyl)-3-methylphenyl)(ethyl)amino)ethanol

Disperse Yellow 49
+

Phenyl isocyanate

Click to download full resolution via product page

Deduced Synthetic Pathway for Disperse Yellow 49.

Experimental Protocols
Dyeing of Polyester Fabric (Carrier Method)
This protocol describes a laboratory-scale procedure for dyeing polyester fabric with Disperse
Yellow 49 using a carrier.

Preparation of the Dyebath:
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Prepare a stock solution of Disperse Yellow 49 by pasting a known amount of the dye

with a dispersing agent and then diluting with deionized water.

The dyebath is prepared to a specific liquor ratio (e.g., 1:40) and contains the dye

dispersion, a carrier (e.g., methylnaphthalene), and an acid to maintain a pH of

approximately 3-5.[1]

Dyeing Procedure:

Introduce a pre-wetted polyester fabric sample into the dyebath at room temperature.

Gradually raise the temperature of the dyebath to 100 °C over 30-45 minutes.[1]

Maintain the temperature at 100 °C for 60-90 minutes with continuous agitation.[1]

After dyeing, cool the dyebath and remove the fabric sample.

Aftertreatment:

Rinse the dyed fabric thoroughly with cold water.

Perform a reduction clearing treatment with a solution of sodium hydrosulfite and sodium

hydroxide to remove unfixed surface dye.

Wash the fabric with a non-ionic detergent and then rinse with water.

Finally, dry the dyed fabric.

Analysis by High-Performance Liquid Chromatography-
Tandem Mass Spectrometry (HPLC-MS/MS)
This method is suitable for the identification and quantification of Disperse Yellow 49 in textile

samples.

Sample Preparation:[6]

Weigh 1 gram of the textile sample and cut it into small pieces.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1656943?utm_src=pdf-body
http://www.worlddyevariety.com/disperse-dyes/disperse-yellow-49.html
http://www.worlddyevariety.com/disperse-dyes/disperse-yellow-49.html
http://www.worlddyevariety.com/disperse-dyes/disperse-yellow-49.html
https://www.benchchem.com/product/b1656943?utm_src=pdf-body
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/posters/12489/apo116048.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1656943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extract the dye using 20 mL of methanol in an ultrasonic bath at 50 °C for 30 minutes.

Centrifuge the extract at 10,000 rpm for 10 minutes.

Filter the supernatant through a 0.22 µm PTFE filter.

Evaporate the filtrate to dryness and reconstitute the residue in a known volume of a

water/methanol mixture (e.g., 95:5 v/v).[6]

Instrumentation and Conditions:[6][7]

HPLC System: A high-performance liquid chromatograph.

Column: A reverse-phase column, such as a ZORBAX XDB-C8 (50 mm × 2.1 mm, 1.8 µm)

or a Phenomenex Kinetex C18 (100 x 2.1 mm, 1.7 µm).[6][7]

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 5 mM

ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol).[7]

Mass Spectrometer: A triple quadrupole or time-of-flight mass spectrometer equipped with

an electrospray ionization (ESI) source.

Ionization Mode: Positive ion mode is typically used.

Data Acquisition: Multiple Reaction Monitoring (MRM) for quantification or full scan for

identification.

Table 3: Example HPLC Gradient Elution Program

Time (min)
% Mobile Phase A (5 mM
Ammonium Acetate in
Water)

% Mobile Phase B
(Acetonitrile)

0 60 40

6 40 60
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This is an exemplary gradient and may require optimization based on the specific instrument

and column used.

Applications
The primary application of Disperse Yellow 49 is in the dyeing of polyester fibers, where it

exhibits good fastness properties, particularly lightfastness.[2] It is suitable for both hot melt

dyeing (at optimal temperatures of 195-200 °C) and carrier dyeing methods (at 100 °C).[1][8] It

can also be used for the direct printing of polyester, nylon, and acetate fabrics.[8] When dyeing

polyester-cotton blends, it does not stain the cotton component.[2] Beyond textiles, it has found

use in coloring inks, paints, plastics, and rubber.[5] Some research also indicates its use as a

model compound for studying the properties of azo dyes and their environmental interactions.

[2] Furthermore, it has been investigated for potential applications in the development of new

materials like polymers and nanomaterials.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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